2-((4-ethyl-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazol-3-yl)thio)-N-methylacetamide

• IUPAC Name: 2-[[4-ethyl-5-(3-methoxy-1-methylpyrazol-4-yl)-1,2,4-triazol-3-yl]sulfanyl]-N-methylacetamide
• InChI: InChI=1S/C12H18N6O2S/c1-5-18-10(8-6-17(3)16-11(8)20-4)14-15-12(18)21-7-9(19)13-2/h6H,5,7H2,1-4H3,(H,13,19)
• InChI Key: SXCCPFFVHUAEEV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC)C2=CN(N=C2OC)C
• Molecular Formula: C12H18N6O2S
• Molecular Weight: 310.38 g/mol

Description

2-((4-ethyl-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazol-3-yl)thio)-N-methylacetamide is a useful research compound. Its molecular formula is C12H18N6O2S and its molecular weight is 310.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Properties

• Strategic Role in Modern Medicine and Pharmacy : Pyrazole and 1,2,4-triazole derivatives, which are structurally related to the compound , play a significant role in medicine and pharmacy. These compounds offer substantial potential for chemical modification and pharmacological applications (Fedotov, Hotsulia, & Panasenko, 2022).

• Synthesis Process : The synthesis of related compounds involves various chemical reactions and methods such as the use of diethyl oxalate, hydrazine hydrate, and high-performance liquid chromatography for purity determination (Fedotov, Hotsulia, & Panasenko, 2022).

Biological and Pharmacological Potential

• Biological Potential Assessment : Docking studies on related compounds have shown the potential for interaction with biological targets such as 14-α-demethylase lanosterol, indicating the need for further study of their antifungal activity (Fedotov, Hotsulia, & Panasenko, 2022).

• Insecticidal Applications : Related heterocyclic compounds have been evaluated as insecticidal agents against pests such as Spodoptera littoralis, suggesting potential agricultural applications (Fadda et al., 2017).

• Antimicrobial Activities : Some compounds with structural similarities have demonstrated significant antibacterial and antifungal activity, indicating their potential use in developing new antimicrobial agents (Banoji et al., 2022).

• Antitumor Activity : Novel heterocyclic compounds derived from similar chemical structures have shown promising inhibitory effects on various cancer cell lines, highlighting their potential in cancer research (Albratty et al., 2017).